Cas no 21343-93-1 (4-Carbamoylphthalimide)

• Product Name: 4-Carbamoylphthalimide
• CAS No: 21343-93-1
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 2841303
• PubChem ID: 10679219
• Update Time: 2025-04-21

4-Carbamoylphthalimide Chemical and Physical Properties

Names and Identifiers

• DTXCID40394197
• 4-carbamoylphthalimide
• SCHEMBL2360398
• 21343-93-1
• DTXSID40443376
• HWUDVZCMZSHYQZ-UHFFFAOYSA-N
• 4-Carbamoylphthalimide

• Inchi： 1S/C9H6N2O3/c10-7(12)4-1-2-5-6(3-4)9(14)11-8(5)13/h1-3H,(H2,10,12)(H,11,13,14)
• InChI Key： HWUDVZCMZSHYQZ-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(N)=O)C=CC=2C(N1)=O

Computed Properties

• Exact Mass: 190.03784206Da
• Monoisotopic Mass: 190.03784206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 89.3Ų